PF-1367550

JAK-STAT signaling Kinase inhibitor selectivity Biochemical IC50 profiling
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C22H18N4O
Molecular Weight 354.4 g/mol
CAS No. 319461-60-4
Cat. No. B15614210
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Technical Parameters


Basic Identity
Product NamePF-1367550
CAS319461-60-4
Molecular FormulaC22H18N4O
Molecular Weight354.4 g/mol
Structural Identifiers
InChIInChI=1S/C22H18N4O/c1-2-13-11-15(27)8-10-16(13)14-7-9-17-20(12-14)25-26-21(17)22-23-18-5-3-4-6-19(18)24-22/h3-12,27H,2H2,1H3,(H,23,24)(H,25,26)
InChIKeyCSLGOZXFBHTYAA-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

PF-1367550 Pan-JAK Inhibitor Overview


PF-1367550 (4-(3-(1H-benzo[d]imidazol-2-yl)-1H-indazol-6-yl)-3-ethylphenol; C₂₂H₁₈N₄O; MW 354.41) is a potent pan-Janus kinase (JAK) inhibitor that targets JAK1, JAK2, JAK3, and TYK2 with sub-nanomolar to low-nanomolar biochemical IC₅₀ values [1]. Originally developed by Pfizer Inc. and disclosed within the indazole-benzimidazole patent family assigned to Novartis Vaccines and Diagnostics (US 7,642,278), the compound exhibits a structurally distinct chemotype relative to other pan-JAK inhibitors such as PF-956980 and tofacitinib [1][2]. Its primary reported functional activity is the suppression of IFNγ- and IFNγ+TNFα-stimulated release of the CXCR3 chemokines CXCL9, CXCL10, and CXCL11 from human airway epithelial cells [1].

Pan-JAK pathway inhibition studies (JAK1/JAK2/JAK3/TYK2)
CXCR3 chemokine suppression in airway epithelial models
Glucocorticoid-resistant inflammation research context

PF-1367550 Procurement Risk & Substitution


Pan-JAK inhibitors are not functionally interchangeable despite sharing a common target family. PF-1367550 belongs to the indazole-benzimidazole structural class, which is chemically distinct from the pyrrolidinyl-methanone scaffold of PF-956980 and the pyrrolopyrimidine scaffold of tofacitinib [1]. These structural differences translate into measurable divergence in JAK isoform potency ratios, cellular functional potency in disease-relevant airway epithelial models, and efficacy in glucocorticosteroid-resistant inflammatory contexts [1]. Direct head-to-head experimental data demonstrate that PF-1367550 is approximately 50- to 80-fold more potent than the structurally dissimilar pan-JAK inhibitor PF-956980 in suppressing CXCR3 chemokine release, and unlike dexamethasone, PF-1367550 retains full efficacy in a glucocorticosteroid-insensitive cellular background [1]. Substituting PF-1367550 with an alternative pan-JAK inhibitor without confirming potency equivalence in the specific cellular context risks experimental irreproducibility and erroneous structure-activity relationship conclusions.

PF-1367550
PF-956980
Structural class mismatch may shift JAK isoform potency profile and cellular readout
PF-1367550
Dexamethasone
Pathway-selective glucocorticoid resistance may limit relevance of steroid comparator

PF-1367550 Differentiation Evidence


Biochemical Potency vs. PF-956980

PF-1367550 inhibits all four JAK family kinases at sub-nanomolar to low-single-digit nanomolar concentrations at physiologically relevant Km ATP concentrations: JAK1 IC₅₀ = 0.8 nM, JAK2 IC₅₀ = 1.0 nM, JAK3 IC₅₀ = 1.0 nM, TYK2 IC₅₀ = 0.8 nM [1]. At 1 mM ATP, JAK1 and JAK2 retain low-nanomolar potency (0.4 and 1.3 nM), whereas JAK3 and TYK2 show reduced potency (14 and 8.4 nM), indicating differential ATP-competitive binding behavior across isoforms [1]. In contrast, the comparator pan-JAK inhibitor PF-956980 exhibits a cellular IC₅₀ of 22 nM for JAK1/JAK3 and 188 nM for JAK2, representing a >25-fold potency gap against JAK2 relative to PF-1367550 [1]. This quantified differential in JAK2 potency is mechanistically significant for pathways where JAK2 is the dominant signaling kinase.

Biochemical Potency vs. PF-956980
Head-to-head
PF-1367550 JAK1–3, TYK2 IC₅₀: 0.8–1.0 nM (Km ATP); JAK2: 1.0 nM
PF-956980 JAK1/3 IC₅₀: 22 nM; JAK2 IC₅₀: 188 nM (cellular assay context)
Supports JAK2-pathway study fit
Biochemical assay; ATP-dependent shift observed
JAK-STAT signaling Kinase inhibitor selectivity Biochemical IC50 profiling

BEAS-2B CXCR3 Chemokine Suppression

In BEAS-2B human bronchial epithelial cells stimulated with IFNγ alone or IFNγ+TNFα, PF-1367550 suppressed release of CXCL9, CXCL10, and CXCL11 with IC₅₀ values in the low nanomolar range (3.6–50.3 nM), while PF-956980 required mid-nanomolar to low-micromolar concentrations (0.4–2.2 μM) to achieve comparable suppression [1]. The quantified potency difference is approximately 50-fold, calculated as the ratio of mean IC₅₀ values across all three chemokines and stimulation conditions [1]. Notably, the largest differential was observed for CXCL9 under IFNγ stimulation, where PF-1367550 (IC₅₀ = 3.6 ± 1.4 nM) was ~111-fold more potent than PF-956980 (IC₅₀ = 0.4 ± 0.1 μM) [1].

BEAS-2B CXCR3 Chemokine Suppression
Head-to-head
PF-1367550 CXCL9/10/11 IC₅₀: 3.6–50.3 nM
PF-956980 CXCL9/10/11 IC₅₀: 0.4–2.2 µM
Reported ~50-fold chemokine suppression differential
BEAS-2B cell model; ELISA; n=7–8
Airway inflammation CXCR3 chemokine release BEAS-2B epithelial model

Primary Airway Epithelial Potency

In pooled primary human airway epithelial cells from non-smokers, smokers, and COPD patients, PF-1367550 suppressed IFNγ- and IFNγ+TNFα-stimulated CXCL9, CXCL10, and CXCL11 release with IC₅₀ values ranging from 7.0 to 24.3 nM, whereas PF-956980 required 0.52 to 2.12 μM [1]. The overall potency difference was ~80-fold in favor of PF-1367550 [1]. Critically, the cellular response was consistent across all three subject groups—non-smokers, smokers, and COPD patients—indicating that disease status does not alter the potency ranking between the two inhibitors [1]. This ~80-fold differential is larger than the ~50-fold difference observed in the BEAS-2B cell line, underscoring the importance of primary cell validation for translational relevance [1].

Primary Airway Epithelial Potency
Head-to-head
PF-1367550 CXCL9/10/11 IC₅₀: 7.0–24.3 nM
PF-956980 CXCL9/10/11 IC₅₀: 0.52–2.12 µM
Primary cell model response context; ~80-fold differential
Pooled non-smoker, smoker, COPD donor cells; n=13
Primary human airway epithelial cells COPD translational research CXCR3 chemokine pharmacology

Dexamethasone-Resistant CXCR3 Chemokine Inhibition

Dexamethasone, a standard-of-care glucocorticosteroid, failed to suppress IFNγ-stimulated or IFNγ+TNFα-stimulated release of CXCL9, CXCL10, and CXCL11 from BEAS-2B cells and human primary airway epithelial cells, whereas PF-1367550 achieved complete, concentration-dependent suppression of all three chemokines with IC₅₀ values of 3.6–50.3 nM in BEAS-2B cells and 7.0–24.3 nM in primary cells [1]. Importantly, the same cellular systems retained glucocorticosteroid sensitivity for IL-6 release (dexamethasone IC₅₀ = 16 ± 8 nM in BEAS-2B; 11 ± 7 nM in primary cells), confirming that the cells were not globally steroid-insensitive but rather exhibited pathway-selective glucocorticosteroid resistance specifically for CXCR3 chemokine output [1]. This establishes PF-1367550 as a mechanistically distinct anti-inflammatory tool compound capable of inhibiting a chemokine axis that is functionally resistant to glucocorticosteroid intervention [1].

Dexamethasone-Resistant CXCR3 Chemokine Inhibition
Head-to-head
PF-1367550 Complete CXCL9/10/11 suppression at nanomolar concentrations
Dexamethasone No CXCL9/11 inhibition; max ~50% CXCL10 inhibition (BEAS-2B)
Glucocorticoid-resistant chemokine axis reported
IL-6 suppression confirmed cellular steroid sensitivity
Glucocorticosteroid resistance COPD airway inflammation JAK-STAT vs. glucocorticoid receptor signaling

STAT1 Phosphorylation Target Engagement

PF-1367550 suppressed IFNγ-stimulated STAT1 phosphorylation in BEAS-2B cells with approximately 40-fold greater potency than PF-956980, providing direct evidence of differential target engagement at the level of the immediate downstream substrate of JAK kinases [1]. This ~40-fold differential in STAT1 phosphorylation inhibition was further validated in human primary airway epithelial cells, confirming that the potency advantage is not cell-line-specific [1]. Both inhibitors also suppressed STAT1 DNA-binding activity in a concentration-dependent manner, with PF-1367550 again showing greater potency [1]. The concordance between STAT1 phosphorylation suppression and functional chemokine release inhibition confirms that the observed functional differentiation is attributable to on-target JAK pathway blockade rather than off-target effects [1].

STAT1 Phosphorylation Target Engagement
Head-to-head
PF-1367550 ~40-fold greater STAT1 phosphorylation suppression than PF-956980
PF-956980 Requires ~40-fold higher concentration for equivalent effect
Supports on-target JAK pathway engagement
BEAS-2B and primary cells; immunoblotting
STAT1 phosphorylation JAK-STAT pathway inhibition Mechanistic target engagement

Kinase Selectivity Profile

PF-1367550 was screened against >50 kinases, and data are reported for all kinases showing >50% inhibition at 1 mM ATP or at the Km concentration [1]. Beyond the four JAK family members (IC₅₀ 0.4–14 nM), the next most potently inhibited kinase is MLK1 (IC₅₀ = 54 nM), representing a >5-fold selectivity window relative to the least potent JAK isoform (JAK3 at 1 mM ATP, IC₅₀ = 14 nM) and a >50-fold window relative to JAK1 (IC₅₀ = 0.4 nM) [1]. Other off-target activities include MAP4K4 (60 nM), TrkA (227 nM), GSK3β (617 nM), PKCβ2 (665 nM), MST4 (692 nM), and TAOK2 (781 nM) [1]. PF-956980, by comparison, has been reported to be inactive or exhibit IC₅₀ >30 μM against AKT, AuroraA, CDK2, CDK6, CHK1, FGFR1, GSK3β, IKKβ, IKKi, and multiple other kinases, indicating a generally clean but distinct selectivity fingerprint [1]. PF-1367550's broader kinome interaction profile at sub-micromolar concentrations (including MLK1, MAP4K4, and TrkA) should be considered when interpreting results in biological systems where these kinases may contribute to the phenotype under study [1].

Kinase Selectivity Profile
Selectivity screen
PF-1367550 JAK1 IC₅₀: 0.4 nM; nearest off-target MLK1: 54 nM (135-fold window)
Other off-targets MAP4K4 60 nM, TrkA 227 nM, GSK3β 617 nM, PKCβ2 665 nM
Kinase selectivity review; off-target context above 50 nM
Screened against >50 kinases; data at 1 mM ATP
Kinase selectivity profiling Off-target risk assessment Chemical probe qualification

PF-1367550 Procurement Scenarios


Glucocorticoid-Resistant COPD & Severe Asthma

PF-1367550 is the preferred tool compound for respiratory disease models where CXCR3 chemokine-driven CD8⁺ T-cell recruitment is implicated and glucocorticosteroids (including dexamethasone) have been shown to be ineffective [1]. The compound's ability to achieve complete suppression of CXCL9, CXCL10, and CXCL11 release at nanomolar concentrations in primary airway epithelial cells from COPD patients, combined with the demonstrated inactivity of dexamethasone against this chemokine axis, makes PF-1367550 uniquely suited for dissecting JAK-dependent inflammatory mechanisms in glucocorticosteroid-resistant contexts [1]. Recommended working concentration range: 10–100 nM for primary cell studies based on IC₅₀ values of 7.0–24.3 nM [1].

JAK2-Dependent Signaling Studies

For researchers investigating JAK2-mediated signaling pathways (erythropoietin, thrombopoietin, GM-CSF, IL-12), PF-1367550 offers a >25-fold potency advantage over the alternative pan-JAK inhibitor PF-956980 (JAK2 IC₅₀: 1.0 nM vs. 188 nM) [1]. This differential is critical when experimental protocols require robust JAK2 inhibition at compound concentrations that do not exceed the selectivity threshold for off-target kinases such as MLK1 (54 nM) and MAP4K4 (60 nM) [1]. The compound's co-crystal structure in JAK2 (PDB 5tq3) further supports its use in structure-based drug design and kinase selectivity engineering studies [1].

CXCR3 Chemokine Axis Pharmacology

PF-1367550 is the best-characterized pan-JAK inhibitor for CXCR3 chemokine suppression in human airway epithelial cells, with validated IC₅₀ values spanning BEAS-2B cell lines and primary cells from multiple donor cohorts (non-smokers, smokers, COPD patients) [1]. The ~80-fold potency advantage over PF-956980 in primary cells—the most translationally relevant cellular system—positions PF-1367550 as the appropriate positive control compound for CXCL9/CXCL10/CXCL11 release assays and for benchmarking novel JAK pathway inhibitors [1]. Researchers should use 30–100 nM for near-maximal chemokine suppression in primary cell experiments [1].

STAT1 Phosphorylation Biomarker for Target Engagement

PF-1367550's ~40-fold greater potency than PF-956980 in suppressing STAT1 phosphorylation provides a mechanistically proximal biomarker for confirming on-target JAK pathway engagement in cellular assays [1]. This potency differential enables researchers to use PF-1367550 at lower concentrations (10–50 nM) to achieve complete STAT1 phosphorylation blockade, minimizing the risk of off-target kinase engagement that may occur at higher concentrations where MLK1 and MAP4K4 inhibition becomes relevant (>50 nM) [1]. The concordance between STAT1 phosphorylation suppression and functional chemokine release inhibition validates this biomarker as a reliable pharmacodynamic readout for experimental quality control [1].

Application
Selection Property
Validation Focus
Glucocorticoid-resistant airway inflammation models
CXCR3 chemokine suppression in primary epithelial cells
CXCL9/10/11 release assays; steroid-insensitive context
JAK2-mediated signaling pathway studies
Reported JAK2 inhibition profile
JAK2-pathway readouts; off-target kinase review above 50 nM
CXCR3 chemokine pharmacology studies
Reported chemokine suppression in multiple epithelial models
Chemokine release benchmarking; primary cell assay consistency
JAK-STAT target engagement assays
STAT1 phosphorylation suppression potency
Phospho-STAT1 readout; concentration range for pathway engagement

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